
Application Notes and Protocols for Surface
Decontamination of Biosafety Cabinets using

Wofasteril®

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1220858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Wofasteril®, a peracetic acid-

based disinfectant, for the routine surface decontamination of biosafety cabinets (BSCs).

Adherence to these protocols is crucial for maintaining a sterile working environment and

ensuring the safety of laboratory personnel.

Introduction to Wofasteril®
Wofasteril® is a broad-spectrum disinfectant with bactericidal, mycobactericidal, fungicidal,

virucidal, and sporicidal activity.[1] Its active ingredient, peracetic acid, is a powerful oxidizing

agent that decomposes into environmentally friendly byproducts: acetic acid, water, and

oxygen.[2] Wofasteril® is supplied as a concentrate and must be diluted to the appropriate

working concentration before use.[1]

For applications requiring reduced odor and enhanced material compatibility, a combination

method involving Wofasteril® and alcapur®, a buffering agent, is recommended.[1][3] This

combination neutralizes the pungent smell of peracetic acid and lessens its corrosive effects on

sensitive surfaces.[3]
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Peracetic acid, the active component of Wofasteril®, exerts its antimicrobial effect through

oxidation. It denatures proteins, disrupts the cell wall permeability of microorganisms, and

oxidizes sulfhydryl and sulfur bonds in proteins, enzymes, and other metabolites. This broad-

based mode of action prevents the development of microbial resistance.
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Mechanism of Wofasteril® Action

Safety Precautions
Wofasteril® concentrate is corrosive and a strong oxidizer. Handle with care in a well-

ventilated area, and always wear appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[1][4] In case of contact with skin or

eyes, rinse immediately and thoroughly with water and seek medical attention.[1] Refer to the

Safety Data Sheet (SDS) for complete safety information.
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Wofasteril® Safety Procedures

Experimental Protocols
Preparation of Wofasteril® Working Solution
Materials:

Wofasteril® concentrate

alcapur® (optional, for combination method)

Sterile distilled or deionized water

Sterile graduated cylinders and flasks

Appropriate PPE

Procedure:

Standard Solution: Prepare a 0.5% working solution by adding 5 mL of Wofasteril®
concentrate to 995 mL of sterile water.

Combination Method (Recommended): To prepare a 0.5% Wofasteril® solution with

alcapur®, add 15 mL of alcapur® to 980 mL of sterile water and mix. Then, add 5 mL of
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Wofasteril® concentrate and mix thoroughly. The recommended ratio for the combination

method is 1 part Wofasteril® to 3 parts alcapur®.[1]

Prepare fresh working solutions daily.

Routine Decontamination of Biosafety Cabinet Surfaces
This protocol is intended for routine decontamination before and after work in the biosafety

cabinet.

Materials:

Prepared Wofasteril® working solution (0.5%)

Sterile, non-shedding wipes

Appropriate PPE

Procedure:

Ensure the biosafety cabinet is running for at least five minutes to establish proper airflow.

Don appropriate PPE.

Soak sterile, non-shedding wipes in the prepared 0.5% Wofasteril® working solution.

Wipe the interior surfaces of the biosafety cabinet, starting with the back wall and moving

towards the front. Use overlapping strokes to ensure complete coverage. Wipe the side

walls, the work surface, and the interior of the sash.

Ensure that the surfaces remain wet for the recommended contact time (see Table 1). For

smooth surfaces such as stainless steel and plastic, a contact time of 30 minutes is

recommended.[5]

After the contact time has elapsed, wipe the surfaces with sterile wipes soaked in sterile 70%

ethanol or sterile water to remove any residue, if required by your laboratory's standard

operating procedures.
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Dispose of all used materials in the appropriate biohazardous waste container.

Start Decontamination
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Biosafety Cabinet Decontamination Workflow

Data Presentation
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Efficacy of Wofasteril® (Peracetic Acid)
The following table summarizes the efficacy of peracetic acid against various microorganisms.

Microorganism
Concentration
of Peracetic
Acid

Contact Time
Efficacy (Log
Reduction)

Reference

Bacteria

Enterococcus

faecium
5 ppm 5 minutes 3-log [6]

Gram-positive &

Gram-negative

Bacteria

<100 ppm <5 minutes
Effective

Inactivation
[7]

Viruses

Coliphages

(Virus Indicator)
50 ppm 10 minutes 3-log [6]

Poliovirus 1500-2250 ppm 15 minutes
Effective

Inactivation
[7]

SARS-CoV-2 200 ppm 10 minutes >3-log [8]

Fungi

Fungi and Yeasts <100 ppm <5 minutes
Effective

Inactivation
[7]

Spores

Bacillus subtilis

Spores
3000 ppm 5 minutes 3-log [6]

Bacterial Spores 500-10,000 ppm 15 sec - 30 min
Effective

Inactivation
[7]
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It is recommended to test the Wofasteril® working solution on a small, inconspicuous area of

the material before widespread use. The combination method with alcapur® is advised for

sensitive surfaces.

Material
Compatibility with
Peracetic Acid

Recommendations

Metals

Stainless Steel (304, 316) Good

Rinse after contact time to

prevent potential long-term

corrosion.

Aluminum Poor Avoid use.

Copper, Brass, Bronze Poor Avoid use.[9]

Plastics

Polypropylene (PP) Good

Polyethylene (PE) Good

Polyvinyl Chloride (PVC) Fair to Good Test on a small area first.

Acrylic Fair
May cause crazing over time.

Test on a small area.

Elastomers

Silicone Fair
May experience some

swelling.

Neoprene Poor Avoid use.

Other

Glass Excellent

Epoxy Resin (Countertops) Good
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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